Cas no 2092565-59-6 (1-(1-(2,2,2-Trifluoroacetyl)azetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(1-(2,2,2-Trifluoroacetyl)azetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2092565-59-6
• MF: C₈H₇F₃N₄O₂
• MW: 248.161991357803
• CID: 5043187
• Update Time: 2025-10-29

1-(1-(2,2,2-Trifluoroacetyl)azetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(1-(2,2,2-trifluoroacetyl)azetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde
• 1-[1-(2,2,2-trifluoroacetyl)azetidin-3-yl]triazole-4-carbaldehyde
• 1-(1-(2,2,2-Trifluoroacetyl)azetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde

• Inchi： 1S/C8H7F3N4O2/c9-8(10,11)7(17)14-2-6(3-14)15-1-5(4-16)12-13-15/h1,4,6H,2-3H2
• InChI Key： PSDHPLVHYSWWEI-UHFFFAOYSA-N
• SMILES： FC(C(N1CC(C1)N1C=C(C=O)N=N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 329
• XLogP3: -0.2
• Topological Polar Surface Area: 68.1

Additional information on 1-(1-(2,2,2-Trifluoroacetyl)azetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde

Introduction to 1-(1-(2,2,2-Trifluoroacetyl)azetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2092565-59-6)

The compound 1-(1-(2,2,2-Trifluoroacetyl)azetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde, identified by its CAS number 2092565-59-6, represents a significant advancement in the field of medicinal chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates both azetidine and triazole moieties, which are well-known for their role in modulating various biological pathways.

One of the most striking features of 1-(1-(2,2,2-Trifluoroacetyl)azetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde is the presence of a trifluoroacetyl group. This substituent is known to enhance the metabolic stability and lipophilicity of molecules, making them more suitable for oral administration and improving their bioavailability. The trifluoroacetyl group also contributes to the compound's ability to interact with biological targets in a specific manner, often leading to enhanced binding affinity and selectivity.

The azetidine ring in this compound is particularly noteworthy. Azetidine derivatives have been extensively studied for their potential as pharmacological agents due to their ability to mimic natural amino acid structures. This structural similarity allows them to interact with enzymes and receptors in a way that can modulate biological processes. In particular, azetidine-based compounds have shown promise in the development of treatments for neurological disorders, inflammation, and infectious diseases.

The triazole ring further enhances the compound's pharmacological profile. Triazoles are known for their broad spectrum of biological activities, including antifungal, antiviral, and anticancer properties. The combination of an azetidine and triazole moiety in 1-(1-(2,2,2-Trifluoroacetyl)azetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde suggests that it may exhibit multiple modes of action simultaneously. This polypharmacological approach has become increasingly popular in drug discovery due to its potential to overcome drug resistance and provide more comprehensive therapeutic effects.

Recent research has highlighted the importance of heterocyclic compounds in the development of novel therapeutics. Studies have demonstrated that molecules containing both azetidine and triazole rings can exhibit significant inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, derivatives of these structures have shown promise in inhibiting kinases and proteases that are implicated in cancer progression. The aldehyde functionality at the 4-position of the triazole ring in 1-(1-(2,2,2-Trifluoroacetyl)azetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde provides a reactive site for further chemical modifications, allowing for the development of more complex derivatives with tailored biological activities.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the azetidine ring followed by the introduction of the triazole moiety. The trifluoroacetyl group is typically introduced during later stages of synthesis to minimize unwanted side reactions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high selectivity and efficiency in these transformations.

In terms of biological evaluation, 1-(1-(2,2,2-Trifluoroacetyl)azetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde has shown promising results in preclinical studies. Initial assays have indicated that it exhibits significant inhibitory activity against several target enzymes relevant to cancer metabolism. Additionally, preliminary cell-based assays suggest that it may have immunomodulatory effects by interacting with immune cell surface receptors. These findings are particularly exciting as they open up new avenues for developing treatments targeting both cancer and inflammatory diseases.

The compound's potential therapeutic applications extend beyond oncology and inflammation. Research is ongoing into its efficacy against infectious diseases caused by bacterial and viral pathogens. The structural features that contribute to its bioactivity make it a versatile scaffold for designing molecules that can disrupt pathogen survival mechanisms without causing significant toxicity to host cells.

From a chemical biology perspective, 1-( 1 - ( 2 , 2 , 2 - Trifluoroacetyl) azetidin - 3 - yl ) - 1 H - 1 , 2 , 3 - triazole - 4 - carbaldehyde exemplifies how rational drug design can lead to novel therapeutics with multiple points of interaction within biological systems. Its unique structural features not only make it an interesting subject for mechanistic studies but also highlight its potential as a lead compound for further drug development efforts.

The future direction of research on this compound will likely focus on optimizing its pharmacokinetic properties through structure-based drug design approaches. Additionally, synthesizing analogs with modified substituents will be crucial for understanding SAR (Structure-Antiactivity Relationship) trends and identifying more potent derivatives with improved therapeutic profiles.